Cas no 132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester)
![Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester structure](https://www.kuujia.com/scimg/cas/132577-23-2x300.png)
132577-23-2 structure
Product Name:Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
CAS No:132577-23-2
Molecular Formula:C12H14N2O4
Molecular Weight:0
CID:1231006
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Properties
Names and Identifiers
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- Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester
- ethyl 2-[(4-hydroxyphenyl)hydrazinylidene]-3-oxobutanoate
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- InChIKey: LHCCVJIVDUBHRD-CNLUSAEGSA-N
- Inchi: 1S/C12H14N2O4/c1-3-18-12(17)11(8(2)15)14-13-9-4-6-10(16)7-5-9/h4-7,15-16H,3H2,1-2H3/b11-8?,14-13+
- SMILES: O(C(C(=C(C([H])([H])[H])O[H])/N=N/C1C([H])=C([H])C(=C([H])C=1[H])O[H])=O)C([H])([H])C([H])([H])[H]
Computed Properties
- Exact Mass: 250.09542
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 6
- Rotatable Bond Count: 5
- Monoisotopic Mass: 250.095357g/mol
- Heavy Atom Count: 18
- Complexity: 344
- Isotope Atom Count: 0
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- Covalently-Bonded Unit Count: 1
- XLogP3: 2.9
- Topological Polar Surface Area: 91.5
- Molecular Weight: 250.25g/mol
Experimental Properties
- LogP: 1.38520
- PSA: 87.99
- Refractive Index: 1.552
- Boiling Point: 395.1±44.0 °C at 760 mmHg
- Vapor Pressure: 0.0±0.9 mmHg at 25°C
- Flash Point: 192.7±28.4 °C
- Density: 1.2±0.1 g/cm3
Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Suppliers
Hubei Rhino Pharmaceutical Tech.co.,Ltd.
(CAS:132577-23-2)
MR./MRS.:WANG JING LI
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Email:3008058303@qq.com
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Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester Related Literature
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Joonho Park,Taemin Kim,Hoon Jun Kim,Jong-In Hong Dalton Trans., 2019,48, 4565-4573
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A. Jantschke,C. Fischer,R. Hensel,H.-G. Braun,E. Brunner Nanoscale, 2014,6, 11637-11645
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Jing Wang,Chao Liu,Jiwen Yuan Chem. Commun., 2014,50, 4736-4739
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W. Chen,M. Y. Zhang,X. T. Zhang,H. Gao,J. Wen CrystEngComm, 2014,16, 1201-1206
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Tammy Y. Olson,Christine A. Orme,T. Yong-Jin Han,Marcus A. Worsley,Klint A. Rose,Joe H. Satcher, Jr.,Joshua D. Kuntz CrystEngComm, 2012,14, 6384-6389
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Dehong Yu,Maxim Avdeev,Ross Piltz,Neeraj Sharma,Ning Ye,Hong Liu,Jiyang Wang CrystEngComm, 2012,14, 6079-6084
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David M. Whitley,David B. Adolf Soft Matter, 2011,7, 2981-2988
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Ni Xiao,Liang Wang,Sen Liu,Yongcun Zou,Chunyu Wang,Yanyan Ji,Jiangwei Song,Fei Li,Xiangju Meng,Feng-Shou Xiao J. Mater. Chem., 2009,19, 661-665
132577-23-2 (Butanoic acid, 2-[(4-hydroxyphenyl)hydrazono]-3-oxo-, ethyl ester) Related Products
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